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Compound of Interest

Compound Name: Cyclopentylacetylene

Cat. No.: B1345640

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. Cyclopentylacetylene, a highly flammable and harmful compound, requires strict
adherence to established protocols for its disposal. This guide provides essential safety and
logistical information, including operational and disposal plans, to facilitate the safe
management of this chemical.

Immediate Safety and Hazard Information

Cyclopentylacetylene is classified as a hazardous substance with the following primary
concerns:

o High Flammability: It is a highly flammable liquid and vapor.[1][2][3]
o Acute Toxicity: It is harmful if swallowed.[1][3]
« Skin and Eye Irritation: It causes skin and serious eye irritation.[2]

Before handling, it is crucial to consult the Safety Data Sheet (SDS) and be familiar with the
GHS hazard and precautionary statements.

Quantitative Data Summary

For quick reference, the key quantitative data for cyclopentylacetylene are summarized in the
table below.
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Property Value Source
Molecular Formula C7H1o [1]
Molecular Weight 94.15 g/mol [1]
Flash Point 1.1°C (34.0 °F) [4]
Boiling Point 107 - 109 °C [4]
Density 0.812 g/mL at 25 °C

GHS Hazard Codes

H225 (Highly flammable liquid
and vapor), H302 (Harmful if
swallowed), H315 (Causes
skin irritation), H319 (Causes

serious eye irritation)

[1](21[3]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of cyclopentylacetylene

waste in a laboratory setting.

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure the following PPE is worn:

Chemical safety goggles or a face shield.

Flame-resistant lab coat.

Chemically resistant gloves (e.g., nitrile).

Closed-toe shoes.

All handling of cyclopentylacetylene waste should be performed inside a certified chemical

fume hood to minimize inhalation exposure.[4]

Waste Segregation and Collection
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o Waste Stream: Cyclopentylacetylene waste should be collected in a dedicated, properly
labeled hazardous waste container.

» Incompatible Materials: Avoid mixing with strong oxidizing agents.[2][4]
o Container Requirements:

Use a container made of a material compatible with flammable organic liquids (e.g., glass

[¢]

or high-density polyethylene).

[¢]

The container must have a secure, tight-fitting lid.[5]

[e]

Ensure the container is clean and dry before adding waste.

Do not fill the container to more than 80% capacity to allow for vapor expansion.

[e]

Labeling and Storage

e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Cyclopentylacetylene,” and the associated hazard symbols
(flammable, toxic).

e Storage:

o Store the waste container in a designated satellite accumulation area that is at or near the
point of generation.

o The storage area must be a well-ventilated, cool, and dry location away from heat, sparks,
and open flames.[3][4]

o Ensure secondary containment is used to capture any potential leaks or spills.

Arranging for Disposal

o Contact Environmental Health and Safety (EHS): Once the waste container is full or has
been in storage for a designated period (as per your institution's policy), contact your
institution's Environmental Health and Safety (EHS) department to arrange for pickup.
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e Regulatory Compliance: Disposal must be carried out by a licensed hazardous waste
disposal company in accordance with all local, state, and federal regulations, such as the
Resource Conservation and Recovery Act (RCRA) in the United States.[6][7][8] Chemical
waste generators are responsible for ensuring their waste is properly identified, managed,
and treated before disposal.[8]

Visual Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of

cyclopentylacetylene.
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Caption: Workflow for the safe disposal of Cyclopentylacetylene waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1345640?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345640?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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